1-(1H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride

• IUPAC Name: 1-(1H-1,2,4-triazol-5-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C4H8N4.ClH/c1-3(5)4-6-2-7-8-4;/h2-3H,5H2,1H3,(H,6,7,8);1H
• InChI Key: YLKSYIPVPZDDQY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC=NN1)N.Cl
• Molecular Formula: C4H9ClN4
• Molecular Weight: 148.59 g/mol
• CAS RN: 1427379-43-8

Description

“1-(1H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride” is a chemical compound that belongs to the class of 1,2,4-triazole derivatives. The triazole moiety is very important in organic chemistry due to its broad range of applications in biomedicinal, biochemical, and material sciences.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives has been accomplished using various methods. For instance, a series of novel 1H-1,2,3-triazole analogs were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium. The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives has been confirmed by spectroscopic techniques like IR, 1H NMR, 13C NMR, FT-IR, HRMS, and where applicable 19F NMR spectroscopy. The IR absorption spectra of these compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,2,4-triazole derivatives include the Suzuki–Miyaura cross-coupling reaction. This reaction was carried out with different arylboronic acids in aqueous medium to afford the target molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazole derivatives can be analyzed using various spectroscopic techniques. For instance, the 1H-NMR spectrum of these compounds showed two singlet peaks at 8.12–8.33 and 7.77–7.91 ppm assigned to the 1,2,4-triazole ring.

Scientific Research Applications

Corrosion Inhibition

Triazole Schiff bases, including compounds similar to 1-(1H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride, have been investigated for their effectiveness as corrosion inhibitors on mild steel in acidic media. These studies have found that the inhibition efficiency of these compounds increases with concentration and provides insights into their adsorption behavior and corrosion inhibition mechanisms, demonstrating their potential in protecting metals against corrosion (Chaitra, Mohana, & Tandon, 2015).

Microwave-Assisted Synthesis

Research has also explored the microwave-assisted synthesis of propanamides from succinimides using 1,2,4-triazole, highlighting a novel synthetic route that leverages the 1,2,4-triazole scaffold for the creation of structurally diverse compounds. This method underscores the versatility of 1,2,4-triazoles as building blocks in medicinal and agricultural chemistry (Tan, Lim, & Dolzhenko, 2017).

Metal-Free Intramolecular Electrophilic Amination

The development of metal-free methods for synthesizing indazoles demonstrates the utility of 1,2,4-triazole derivatives in facilitating intramolecular electrophilic amination reactions. These approaches offer environmentally friendly alternatives to traditional metal-catalyzed reactions, expanding the toolbox for synthesizing heterocyclic compounds (Counceller et al., 2012).

Novel Synthetic Methods

Further research has focused on the synthesis of fully substituted 1H-1,2,4-triazol-3-amines through a metal- and oxidant-free three-component condensation process. This method showcases the ability to create a wide range of structurally diverse triazol-3-amines under mild conditions, pointing to their potential applications in organic, medicinal chemistry, and optical materials (Guo et al., 2021).

Mechanism of Action

While the specific mechanism of action for “1-(1H-1,2,4-triazol-3-yl)ethan-1-amine hydrochloride” is not mentioned in the sources, it’s worth noting that 1,2,4-triazole derivatives have shown inhibition potential against carbonic anhydrase-II enzyme. This inhibition is achieved through direct binding with the active site residues of the enzyme.

Future Directions

The future directions for the research on 1,2,4-triazole derivatives could involve the discovery and development of more effective and potent inhibitors against various enzymes. Furthermore, the improvement of pharmacokinetics, pharmacological, and toxicological properties of these compounds could also be a potential area of research.